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Compound of Interest

Compound Name: Dolutegravir Sodium

Cat. No.: B607764

The following guide provides essential safety and logistical information for the proper disposal
of Dolutegravir Sodium, ensuring the safety of laboratory personnel and the protection of the
environment. This information is intended for researchers, scientists, and drug development
professionals.

Regulatory Context

The disposal of pharmaceutical waste, including Dolutegravir Sodium, is governed by federal,
state, and local regulations. In the United States, the Environmental Protection Agency (EPA)
and the Drug Enforcement Administration (DEA) are the primary regulatory bodies.[1][2] The
Resource Conservation and Recovery Act (RCRA) provides the framework for managing
hazardous waste, which may include certain pharmaceuticals.[1][2][3] It is crucial to consult
and adhere to all applicable regulations.

Hazard Classification

According to multiple Safety Data Sheets (SDS), Dolutegravir Sodium is classified as
hazardous to the aquatic environment, with both acute and long-term toxic effects.[4][5][6]
However, it is not consistently classified as a "Hazardous Chemical" under the OSHA Hazard
Communication Standard 29 CFR 1910.1200.[7] For transportation purposes, it may be
classified as an environmentally hazardous substance (UN3077).[5][6]

Personal Protective Equipment (PPE)
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Before handling Dolutegravir Sodium for disposal, it is imperative to wear appropriate
personal protective equipment (PPE). This includes:

PPE Category Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[4][7]

Chemical-resistant gloves inspected prior to
use.[7][8]

Hand Protection

) ] A complete suit protecting against chemicals or
Skin and Body Protection ) ) ]
impervious clothing.[8][9]

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator. For higher-level
protection, use an OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator.[8]

Respiratory Protection

Step-by-Step Disposal Procedure

The recommended procedure for the disposal of Dolutegravir Sodium is as follows:

e Segregation: Isolate the Dolutegravir Sodium waste from other laboratory waste streams. It
should be collected in a suitable, closed, and clearly labeled container.[8]

e Avoid Environmental Release: Under no circumstances should Dolutegravir Sodium be
discharged into drains, sewers, or water courses.[7][8] Prevent any release into the
environment.[4]

o Contact a Licensed Waste Disposal Company: The primary and most recommended method
of disposal is to engage a licensed professional waste disposal service.[7][8] This ensures
that the waste is managed in compliance with all regulations.

« Incineration: An alternative method of disposal is incineration. The product may be burned in
an incinerator equipped with an afterburner and a scrubber.[7] This should be performed by a
licensed facility.
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o Contaminated Packaging: Any packaging that has come into contact with Dolutegravir
Sodium should be treated as hazardous waste and disposed of in the same manner as the
unused product.[7][8]

o Documentation: Maintain thorough records of the disposal process, including the quantity of
waste, the date of disposal, and the licensed waste disposal company used.

Accidental Release Measures

In the event of a spill:

o Evacuate and Ventilate: Keep unnecessary personnel away and ensure adequate
ventilation.[7]

e Wear PPE: Do not touch damaged containers or spilled material without wearing appropriate
protective clothing.[7]

o Containment: Prevent further leakage or spillage if it is safe to do so.[4][9]

o Clean-up: Sweep or vacuum up the spilled material, avoiding dust generation, and collect it
in a suitable container for disposal.[7][8] Clean the surface thoroughly to remove any residual
contamination.[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dolutegravir Sodium.
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Caption: Workflow for the safe disposal of Dolutegravir Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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